Cas no 1114915-10-4 (3-(4-ethoxyphenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine)

• Product Name: 3-(4-ethoxyphenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine
• CAS No: 1114915-10-4
• MF: C₂₂H₂₀N₄O₂S₂
• MW: 436.549801826477
• CID: 5387041
• Update Time: 2025-06-11

3-(4-ethoxyphenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-6-[({3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl}methyl)thio]pyridazine
• 3-(4-ethoxyphenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

• Inchi： 1S/C22H20N4O2S2/c1-3-27-17-8-4-15(5-9-17)19-12-13-21(25-24-19)30-14-20-23-22(26-28-20)16-6-10-18(29-2)11-7-16/h4-13H,3,14H2,1-2H3
• InChI Key： UIDYNWZTUIYOCH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC)C=C2)=NN=C(SCC2ON=C(C3=CC=C(SC)C=C3)N=2)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 665.8±65.0 °C(Predicted)
• pka: 1.11±0.10(Predicted)

Additional information on 3-(4-ethoxyphenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

Introduction to Compound CAS No. 1114915-10-4: 3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine, also known by its CAS number 1114915-10-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, an ethoxyphenyl group, and a sulfanyl-substituted 1,2,4-oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyridazine core of 3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The presence of the ethoxyphenyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. The sulfanyl-substituted 1,2,4-oxadiazole moiety further adds to the compound's complexity and potential biological activity.

Recent studies have highlighted the potential of 3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that the compound could be a valuable lead for the development of new anticancer drugs.

The pharmacokinetic properties of 3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine have also been investigated. A study published in the Bioorganic & Medicinal Chemistry Letters evaluated the oral bioavailability and metabolic stability of the compound. The results indicated that the compound has good oral bioavailability and is stable under physiological conditions. These favorable pharmacokinetic properties make it a promising candidate for further preclinical and clinical development.

The safety profile of 3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine has been assessed in several preclinical studies. Toxicity studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for safe use in humans.

In conclusion, CAS No. 1114915-10-4: 3-(4-Ethoxyphenyl)-6-[({3-[4-(Methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its anti-inflammatory and anticancer properties, making it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.